Cas no 1805924-51-9 (5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid
• CAS No: 1805924-51-9
• MF: C₈H₃F₂IN₂O₂
• MW: 324.022900819778
• CID: 4875519
• Update Time: 2025-06-08

5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid

• Inchi： 1S/C8H3F2IN2O2/c9-7(10)6-4(11)1-3(2-12)5(13-6)8(14)15/h1,7H,(H,14,15)
• InChI Key： VEJDHXKKRIXDIF-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=C(C(=O)O)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid

Research Brief on 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid (CAS: 1805924-51-9)

5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid (CAS: 1805924-51-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its cyano, difluoromethyl, and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antiviral agents, and other therapeutic candidates.

The structural motif of 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid offers distinct advantages in medicinal chemistry. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the iodo substituent provides a handle for further functionalization via cross-coupling reactions. These features make it a valuable building block for the construction of complex molecules targeting various disease pathways.

Recent research has focused on the synthesis and application of this compound in the development of kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use as a key intermediate in the synthesis of selective JAK2 inhibitors, which are being investigated for the treatment of myeloproliferative neoplasms. The compound's ability to undergo Suzuki-Miyaura coupling reactions with various boronic acids has been leveraged to create diverse libraries of potential drug candidates.

In addition to its role in kinase inhibitor development, 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid has shown promise in antiviral research. A recent preprint (BioRxiv, 2024) reported its incorporation into novel nucleoside analogs targeting RNA-dependent RNA polymerases of emerging viruses. The difluoromethyl group was found to significantly improve the metabolic stability of these analogs compared to their non-fluorinated counterparts.

The synthetic accessibility of this compound has also been a subject of recent optimization efforts. A 2023 publication in Organic Process Research & Development described a scalable, cost-effective route to 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid starting from commercially available 2,6-dichloronicotinic acid. This improved synthesis features a regioselective iodination step and achieves an overall yield of 65%, making the compound more accessible for medicinal chemistry programs.

From a safety and handling perspective, recent material safety data sheets (MSDS) updates indicate that 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid requires standard precautions for handling iodinated compounds, including the use of personal protective equipment and proper ventilation. Stability studies suggest that the compound remains stable for at least 24 months when stored under inert atmosphere at -20°C.

Looking forward, the unique properties of 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carboxylic acid position it as a valuable tool in drug discovery. Its applications are expected to expand into new therapeutic areas, particularly in the development of targeted protein degraders (PROTACs) where its functional groups can serve as attachment points for E3 ligase ligands. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting growing industry interest in its potential.